4-(4-cyano-N-ethylbenzamido)butanoic acid

• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol
• IUPAC Name: 4-[(4-cyanobenzoyl)-ethylamino]butanoic acid
• InChI: InChI=1S/C14H16N2O3/c1-2-16(9-3-4-13(17)18)14(19)12-7-5-11(10-15)6-8-12/h5-8H,2-4,9H2,1H3,(H,17,18)
• InChI Key: IHVPJTWUTCXIKB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCCC(=O)O)C(=O)C1=CC=C(C=C1)C#N

Description

4-(4-cyano-N-ethylbenzamido)butanoic acid is a useful research compound. Its molecular formula is C14H16N2O3 and its molecular weight is 260.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the compound obtained in Step 1 (200 mg, 0.77 mmol) in DMF (4 mL) were added sodium hydride (50% oil, 111 mg, 2.31 mmol) and ethyl iodide (0.093 mL, 1.15 mmol) at room temperature, and the mixture was stirred at 60° C. for 14 hr. To the reaction solution was added 1N aqueous sodium hydroxide solution (3 mL, 3.00 mmol), and the mixture was stirred at 60° C. for additional 2 hr. The reaction solution was cooled, and neutralized with 1N hydrochloric acid. The reaction mixture was extracted with ethyl acetate. The organic layer was washed with water and saturated brine, and dried, and the solvent was evaporated under reduced pressure to give 4-(4-cyano-N-ethylbenzamido)butanoic acid (0.23 g, 0.76 mmol, 98.7%) as a crude product.